![molecular formula C15H18N2O2S B2812815 (E)-N-(2-cyanoethyl)-N-(cyclopropylmethyl)-2-phenylethenesulfonamide CAS No. 1311998-29-4](/img/structure/B2812815.png)
(E)-N-(2-cyanoethyl)-N-(cyclopropylmethyl)-2-phenylethenesulfonamide
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Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The “(E)” in its name suggests that it has a trans configuration around the double bond, meaning that the highest priority groups on each carbon of the double bond are on opposite sides .Scientific Research Applications
- Application : EN300-26576952 could potentially enhance adhesive formulations, especially in medical or industrial contexts. Its unique structure may lead to improved bonding strength or tailored curing times .
- Application : EN300-26576952 could be incorporated into functional PiezoGels for energy harvesting. Its piezoelectric properties might allow it to convert mechanical vibrations into electrical energy, making it suitable for wearable devices, sensors, or self-powered systems .
- Exploration : Investigate its potential as a wound dressing material or drug delivery carrier. Its sulfonamide group might facilitate interactions with proteins or enzymes, making it relevant for targeted therapies .
- Research : Explore its role in polymerization reactions. Could it serve as a monomer for novel polymers with specific properties? Investigate its compatibility with other monomers and potential applications in materials science .
- Effect : Evaluate its impact on duplex stability. For instance, 2′-O-cyanoethyl-2-thio-5-propynyluridine (p5s2UOCE) has been effective in stabilizing RNA/RNA and DNA/RNA duplexes .
- Application : Explore its potential in organic synthesis. Could it selectively remove nitrogen atoms from specific molecules, enabling precise skeletal editing? Investigate its utility in designing new compounds .
Adhesive Technology and Cyanoacrylate Glues
Energy Harvesting and Sensing
Biomedical Applications
Polymer Chemistry and Material Science
RNA Stabilization
Organic Synthesis and Nitrogen Atom Deletion
properties
IUPAC Name |
(E)-N-(2-cyanoethyl)-N-(cyclopropylmethyl)-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c16-10-4-11-17(13-15-7-8-15)20(18,19)12-9-14-5-2-1-3-6-14/h1-3,5-6,9,12,15H,4,7-8,11,13H2/b12-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFENNJFETDVYQG-FMIVXFBMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN(CCC#N)S(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1CN(CCC#N)S(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyanoethyl)-N-(cyclopropylmethyl)-2-phenylethene-1-sulfonamide |
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